molecular formula C9H7N3 B6180485 6-ethynyl-1H-indazol-3-amine CAS No. 2648944-87-8

6-ethynyl-1H-indazol-3-amine

Cat. No. B6180485
CAS RN: 2648944-87-8
M. Wt: 157.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

A series of indazole derivatives were designed and synthesized by molecular hybridization strategy . These compounds were evaluated for their inhibitory activities against human cancer cell lines . In another study, a series of 6-substituted amino-1H-indazole derivatives were designed and synthesized through simple and well-known chemical reactions .


Molecular Structure Analysis

The 1H-indazole-3-amine structure is an effective hinge-binding fragment . In Linifanib, it binds effectively with the hinge region of tyrosine kinase .


Chemical Reactions Analysis

The 1H-indazole-3-amine structure has been demonstrated to be an effective hinge-binding fragment . In Linifanib, it binds effectively with the hinge region of tyrosine kinase .

Mechanism of Action

The compound 6o, a derivative of 1H-indazole-3-amine, was confirmed to affect apoptosis and cell cycle possibly by inhibiting Bcl2 family members and the p53/MDM2 pathway in a concentration-dependent manner .

Future Directions

Indazole-containing derivatives represent one of the most important heterocycles in drug molecules . Diversely substituted indazole derivatives bear a variety of functional groups and display versatile biological activities; hence, they have gained considerable attention in the field of medicinal chemistry . This suggests that 6-ethynyl-1H-indazol-3-amine and its derivatives could have potential for future research and development in the field of medicinal chemistry.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-ethynyl-1H-indazol-3-amine involves the reaction of 3-bromoaniline with ethynyl magnesium bromide followed by cyclization of the resulting intermediate.", "Starting Materials": [ "3-bromoaniline", "ethynyl magnesium bromide" ], "Reaction": [ "Step 1: 3-bromoaniline is reacted with ethynyl magnesium bromide in anhydrous ether to form the intermediate 3-ethynylaniline.", "Step 2: The intermediate is then cyclized by heating with copper(I) iodide in DMF to form 6-ethynyl-1H-indazol-3-amine." ] }

CAS RN

2648944-87-8

Molecular Formula

C9H7N3

Molecular Weight

157.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.